Cas no 1891341-34-6 (5-(3-bromophenoxy)-2-chloropyrimidine)

• Product Name: 5-(3-bromophenoxy)-2-chloropyrimidine
• CAS No: 1891341-34-6
• MF: C₁₀H₆BrClN₂O
• MW: 285.524440288544
• CID: 6045654
• PubChem ID: 117224620
• Update Time: 2025-10-18

5-(3-bromophenoxy)-2-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenoxy)-2-chloropyrimidine
• Pyrimidine, 5-(3-bromophenoxy)-2-chloro-
• EN300-1599925
• 1891341-34-6

• Inchi： 1S/C10H6BrClN2O/c11-7-2-1-3-8(4-7)15-9-5-13-10(12)14-6-9/h1-6H
• InChI Key： KDNLCFJGIPZEQD-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(OC2=CC=CC(Br)=C2)C=N1

Computed Properties

• Exact Mass: 283.93520g/mol
• Monoisotopic Mass: 283.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.635±0.06 g/cm3(Predicted)
• Boiling Point: 400.7±25.0 °C(Predicted)
• pka: -1.84±0.22(Predicted)

Additional information on 5-(3-bromophenoxy)-2-chloropyrimidine

Introduction to 5-(3-bromophenoxy)-2-chloropyrimidine (CAS No. 1891341-34-6)

5-(3-bromophenoxy)-2-chloropyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1891341-34-6, is a significant intermediate in modern pharmaceutical synthesis. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of both bromine and chlorine substituents on the aromatic ring enhances its reactivity, making it a versatile building block for drug discovery and development.

The chemical structure of 5-(3-bromophenoxy)-2-chloropyrimidine consists of a pyrimidine core substituted at the 5-position with a 3-bromophenoxy group and at the 2-position with a chlorine atom. This arrangement imparts unique electronic and steric properties, enabling its utility in constructing complex pharmacophores. The bromophenoxy moiety, in particular, is known for its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in forming carbon-carbon and carbon-nitrogen bonds, respectively.

In recent years, the demand for specialized intermediates like 5-(3-bromophenoxy)-2-chloropyrimidine has surged due to advancements in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting diverse diseases. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The chlorine substituent at the 2-position facilitates nucleophilic aromatic substitution reactions, allowing for further functionalization and tailoring of the molecule's properties.

One of the most compelling applications of 5-(3-bromophenoxy)-2-chloropyrimidine is in the development of antiviral drugs. The pyrimidine scaffold is closely related to nucleic acid bases, making it an ideal candidate for interfering with viral replication mechanisms. Recent research has highlighted its incorporation into nucleoside analogs that inhibit viral polymerases, showcasing its potential in combating emerging infectious diseases. Additionally, the compound's ability to undergo cross-coupling reactions has enabled the creation of libraries of derivatives with enhanced pharmacological profiles.

The synthesis of 5-(3-bromophenoxy)-2-chloropyrimidine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes halogenation of a pyrimidine derivative followed by selective substitution with the 3-bromophenoxy group. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving yields. Such improvements are crucial for large-scale production and cost-effective drug development.

From a computational chemistry perspective, the molecular properties of 5-(3-bromophenoxy)-2-chloropyrimidine have been extensively studied to optimize its use in drug design. Quantum mechanical calculations have provided insights into its electronic structure, helping chemists predict reactivity patterns and design more effective synthetic strategies. These computational tools are indispensable in modern pharmaceutical research, enabling rapid screening of potential candidates before experimental validation.

The role of 5-(3-bromophenoxy)-2-chloropyrimidine extends beyond small-molecule drug development. It has found applications in materials science, particularly in designing organic semiconductors and light-emitting diodes (OLEDs). The conjugated system present in pyrimidine derivatives contributes to their ability to absorb and emit light efficiently, making them valuable in optoelectronic devices. Researchers are exploring its potential as a precursor for high-performance materials with applications in flexible electronics and energy storage.

Regulatory considerations play a critical role in the commercialization of intermediates like 5-(3-bromophenoxy)-2-chloropyrimidine. Manufacturers must adhere to stringent guidelines to ensure safety and environmental compliance throughout production and distribution. Good Manufacturing Practices (GMP) are enforced to maintain product purity and consistency, which are essential for pharmaceutical applications. Additionally, waste management protocols must be implemented to minimize environmental impact, reflecting growing concerns about sustainable chemistry practices.

The future prospects for 5-(3-bromophenoxy)-2-chloropyrimidine appear promising as new methodologies continue to emerge in synthetic chemistry. Innovations such as flow chemistry and biocatalysis offer greener alternatives to traditional batch processes, enhancing scalability and sustainability. Furthermore, collaborations between academia and industry are driving interdisciplinary research aimed at discovering novel applications for this versatile intermediate.

In conclusion,5-(3-bromophenoxy)-2-chloropyrimidine (CAS No. 1891341-34-6) represents a cornerstone compound in pharmaceutical innovation. Its unique structural features enable diverse applications across drug discovery, materials science, and technology development. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing scientific understanding and therapeutic solutions.